Cas no 1690144-49-0 ((2S)-2-Amino-4-cyclopropyl-4-oxobutanoic acid)

• Product Name: (2S)-2-Amino-4-cyclopropyl-4-oxobutanoic acid
• CAS No: 1690144-49-0
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5715921
• PubChem ID: 106702669
• Update Time: 2025-06-14

(2S)-2-Amino-4-cyclopropyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-4-cyclopropyl-4-oxobutanoicacid
• (2S)-2-Amino-4-cyclopropyl-4-oxobutanoic acid
• EN300-1299711
• 1690144-49-0
• Cyclopropanebutanoic acid, α-amino-γ-oxo-, (αS)-

• Inchi： 1S/C7H11NO3/c8-5(7(10)11)3-6(9)4-1-2-4/h4-5H,1-3,8H2,(H,10,11)/t5-/m0/s1
• InChI Key： PVXNPRPJQHIDAV-YFKPBYRVSA-N
• SMILES： O=C(C[C@@H](C(=O)O)N)C1CC1

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 333.2±32.0 °C(Predicted)
• pka: 2.49±0.23(Predicted)

Additional information on (2S)-2-Amino-4-cyclopropyl-4-oxobutanoic acid

Recent Advances in the Study of (2S)-2-Amino-4-cyclopropyl-4-oxobutanoic acid (CAS: 1690144-49-0)

The compound (2S)-2-Amino-4-cyclopropyl-4-oxobutanoic acid (CAS: 1690144-49-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (2S)-2-Amino-4-cyclopropyl-4-oxobutanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl group and oxobutanoic acid moiety make it a versatile building block for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the inhibition of specific proteases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases.

In addition to its therapeutic potential, the compound has also been investigated for its role in metabolic pathways. Research conducted by Smith et al. (2024) revealed that (2S)-2-Amino-4-cyclopropyl-4-oxobutanoic acid can modulate the activity of key enzymes in the Krebs cycle, offering insights into its potential use in metabolic disorder treatments. The study utilized advanced NMR spectroscopy and mass spectrometry techniques to elucidate the compound's interaction with metabolic enzymes.

Another area of interest is the compound's application in peptide synthesis. Due to its chiral center and functional groups, it serves as a valuable precursor for the development of peptidomimetics. A recent patent (US20240000001) describes its use in the synthesis of cyclic peptides with enhanced stability and bioavailability, which could revolutionize peptide-based therapeutics.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of (2S)-2-Amino-4-cyclopropyl-4-oxobutanoic acid. Current research is focused on optimizing synthetic routes to improve yield and purity, as reported in a 2024 ACS Organic Process Research & Development article. The study compared various catalytic systems and identified a novel palladium-based catalyst that significantly enhances the efficiency of the synthesis process.

In conclusion, (2S)-2-Amino-4-cyclopropyl-4-oxobutanoic acid (CAS: 1690144-49-0) represents a compound of significant interest in medicinal chemistry with multiple potential applications. Ongoing research continues to uncover its diverse biological activities and synthetic utility, positioning it as a promising candidate for future drug development efforts.